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Compound of Interest

Compound Name: Flumiclorac

Cat. No.: B1265798

Ensuring the safe and compliant disposal of Flumiclorac, a selective herbicide, is critical for
protecting personnel and the environment. This guide provides detailed procedures for
researchers, scientists, and drug development professionals to manage Flumiclorac waste
effectively, adhering to safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to, protective eyewear, chemical-
resistant gloves, and appropriate respiratory protection, especially in poorly ventilated areas.
Flumiclorac and its formulations can cause skin and eye irritation.

Step-by-Step Disposal Procedures

The proper disposal of Flumiclorac and its containers involves a multi-step process that
prioritizes waste minimization and adherence to local and federal regulations.

Unused Product Disposal

Wastes generated from the use of Flumiclorac-containing products may be disposed of on-site
or at an approved waste disposal facility.[1] Always consult the product's label for specific
disposal instructions, as these provide the primary guidance for end-users.[1]

¢ Minimize Excess: The most effective way to manage waste is to avoid generating it.
Calculate the required amount of Flumiclorac solution accurately to prevent excess.[Z]
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» Approved Disposal Facilities: If you have unused Flumiclorac product that cannot be used,
it must be disposed of at an approved waste disposal facility.[1] Contact your local solid
waste management authority, environmental agency, or health department to identify
household hazardous waste collection programs or other approved disposal options in your
area.[2]

e Regulatory Compliance: Disposal methods must comply with all applicable federal, state,
and local laws and regulations.[1] Never pour Flumiclorac down the sink, toilet, or any drain,
as this can contaminate waterways.[2]

Empty Container Disposal

Properly cleaned containers can often be recycled or disposed of in a sanitary landfill.
However, they must be thoroughly decontaminated first.

o Triple Rinsing: Non-refillable containers should be triple-rinsed promptly after emptying.[1][3]
The procedure is as follows:

o Empty the remaining contents into the application equipment or a mix tank and allow it to
drain for 10 seconds after the flow begins to drip.[1]

o Fill the container one-quarter full with water and securely recap it.[1]
o Shake the container for 10 seconds.[1]

o Pour the rinsate into the application equipment or a mix tank, or store it for later use or
disposal.[1] Allow the container to drain for another 10 seconds.[1]

o Repeat this procedure two more times.[1]

» Final Disposal: After triple-rinsing, the container can be offered for recycling if available, or
punctured and disposed of in a sanitary landfill or by incineration, as permitted by local
regulations.[1]

Spill and Leak Cleanup

In the event of a spill, immediate containment and cleanup are necessary to prevent
environmental contamination.
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» Containment: Stop the source of the spill if it is safe to do so.[1] For land spills, use dry

sorbents like sand or earth to contain the liquid and prevent it from entering storm sewers or

waterways.[1] For water spills, which may form an emulsion, the goal is to stop or reduce

further contamination and isolate the contaminated water.[1]

o Cleanup: Absorb the spilled material with an inert substance and place it into a designated

chemical waste container.[1] The affected area should then be washed with soap and water,

with the wash liquid also being absorbed and placed in a chemical waste container.[1]

Contaminated water from spills should be removed for treatment or disposal.[1]

Quantitative Data

While specific disposal concentration limits are not readily available in the provided

documentation, the following toxicity data for Flumiclorac Pentyl Technical can help inform risk

assessment and handling procedures.

Parameter

Value

Species Notes

Slightly toxic when

Acute Oral LD50 > 5,000 mg/kg Rat )
ingested.
Slightly toxic when
Acute Dermal LD50 > 2,000 mg/kg Rabbit absorbed through the
skin.
) Minimally toxic when
Acute Inhalation LC50 > 5.5 mg/L Rat

inhaled.

Aquatic Toxicity

Slight to Moderate

Freshwater and
Saltwater Fish and

Invertebrates

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Flumiclorac.
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Caption: Decision-making workflow for Flumiclorac waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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